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An In-depth Technical Guide to 2-Chloro-6-methylphenol (CAS 87-64-9)

Foreword

This guide serves as a comprehensive technical resource for researchers, scientists, and
professionals in drug development on 2-Chloro-6-methylphenol (also known as 6-Chloro-o-
cresol). As a pivotal chemical intermediate, its proper handling, synthesis, and analysis are
crucial for successful outcomes in organic synthesis, pharmaceutical development, and
agrochemical research. This document provides an in-depth exploration of its properties,
synthesis protocols, analytical methodologies, and critical safety considerations, grounded in
established scientific principles and practices.

Core Chemical Identity and Physical Properties

2-Chloro-6-methylphenol is a substituted aromatic compound belonging to the chlorinated
cresol family.[1] Its unique structure, featuring a chlorine atom and a methyl group ortho to the
hydroxyl group, dictates its reactivity and utility as a building block in complex organic
synthesis.
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A thorough understanding of its physical and chemical properties is fundamental for its

application in a laboratory or industrial setting. These properties influence everything from

reaction kinetics to storage and handling protocols.

Table 1: Physicochemical Properties of 2-Chloro-6-methylphenol

Property Value Source(s)

CAS Number 87-64-9 [21[31[4][5]

Molecular Formula CsH-CIO [21[31[5]

Molecular Weight 142.58 g/mol [31[5]

IUPAC Name 2-chloro-6-methylphenol [5]

Synonyms 6-Chloro-o-cresol, Phenol, 2- GlsI6]
chloro-6-methyl-

Appearance Colorless to pale yellow liquid 41071

Density 1.201 g/cm3 [4]

Boiling Point 75°C to 76°C at 12 mmHg

Flash Point 72°C (161°F)

Solubility Soluble in water (24 mg/mL at (Al[6]

25°C)

Refractive Index

1.5430-1.5470 @ 20°C

[7]

Synthesis and Mechanism of Formation

The primary route for synthesizing 2-Chloro-6-methylphenol involves the electrophilic

aromatic substitution (chlorination) of o-cresol. The choice of chlorinating agent and catalyst is

critical to control the regioselectivity of the reaction, directing the chlorine atom to the position

ortho to the hydroxyl group and para to the methyl group.

Causality in Synthesis: The Role of Directing Groups
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The hydroxyl (-OH) and methyl (-CHs) groups on the cresol ring are both ortho-, para-directing
activators for electrophilic aromatic substitution. However, the hydroxyl group is a much
stronger activating group. The reaction is typically controlled to favor monochlorination. Thionyl
chloride (SOCIz2) in the presence of a Lewis acid catalyst like aluminum chloride (AICI3) is a
common method for this transformation.

o-Cresol

SOCl2
AICIs (catalyst)

Electrophilic
Aromatic Substitution
(Chlorination)

Extraction with Purification Final Product
Water QuencHOrganic SolvenHe.g., Distillation) 2-Chloro-6-methylphenol

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-Chloro-6-methylphenol.

Laboratory-Scale Synthesis Protocol

This protocol is a representative method for the chlorination of o-cresol. The self-validating
nature of this procedure lies in the analytical confirmation steps that ensure product identity
and purity.

Materials:

0-Cresol

Thionyl chloride (SOCI2)

Anhydrous Aluminum Chloride (AICI3)

Dry reaction vessel (e.g., round-bottom flask) with a magnetic stirrer

Pressure-equalizing dropping funnel

Water and appropriate organic solvent (e.g., diethyl ether) for workup
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» Drying agent (e.g., anhydrous magnesium sulfate)
Step-by-Step Methodology:

Reaction Setup: To a dry 50 mL round-bottom flask, add molten o-cresol (5.41 g, 50.0 mmol)
and a catalytic amount of anhydrous AICIs (0.25 g).[4]

Reagent Addition: Slowly add thionyl chloride (4.66 mL, 57.7 mmol) dropwise over 2 hours
using a pressure-equalizing dropping funnel.[4] Maintain continuous stirring. The slow
addition is crucial to control the exothermic reaction and prevent over-chlorination.

Reaction Progression: Stir the reaction mixture for an additional 2 hours at room temperature
to ensure the reaction goes to completion.[4]

Quenching: Carefully quench the reaction by slowly adding 20 mL of water.[4] This step
deactivates the catalyst and removes excess thionyl chloride.

Extraction: Transfer the mixture to a separatory funnel and extract the product into an
organic solvent like diethyl ether.

Washing & Drying: Wash the organic layer with brine, then dry it over anhydrous magnesium
sulfate to remove residual water.

Solvent Removal & Purification: Remove the solvent under reduced pressure. The crude
product can be purified by vacuum distillation to yield pure 2-Chloro-6-methylphenol.

Analytical Confirmation: The identity and purity of the final product should be confirmed by
Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance
(NMR) spectroscopy.

Core Applications in Synthesis and Research

2-Chloro-6-methylphenol is a valuable intermediate primarily because its functional groups
(hydroxyl, chloro, and methyl) and their specific arrangement on the benzene ring allow for a
variety of subsequent chemical transformations.

e Pharmaceuticals and Agrochemicals: It serves as a key starting material or intermediate in
the multi-step synthesis of more complex molecules with potential biological activity.[4][6][8]
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The chlorine atom can be a site for nucleophilic substitution or a precursor for organometallic
coupling reactions, while the hydroxyl group can be derivatized to form ethers or esters.

o Dyestuffs: Its structure is incorporated into various dye molecules, contributing to their color
and stability.[4][8]

e Analytical Research: 2-Chloro-6-methylphenol is also studied as an environmental
contaminant, notably as a compound that can cause taints or off-flavors in products like
wine.[3][9] This has driven the development of sensitive analytical methods for its detection
and quantification in complex matrices.[9]

Analytical Methodologies for Identification and
Quantification

Accurate and precise analysis of 2-Chloro-6-methylphenol is essential for quality control in
synthesis and for its detection in environmental or food samples. Gas Chromatography (GC) is
the most common and effective technique.

EPA Method 8041A: A Framework for Phenol Analysis

While specific methods can be developed and validated in-house, EPA Method 8041A provides
a robust framework for the analysis of phenols by gas chromatography, which can be adapted
for 2-Chloro-6-methylphenol.[10] The method allows for analysis of underivatized phenols
using a Flame lonization Detector (FID) or derivatized phenols for enhanced sensitivity or
selectivity.[10]

Sample Preparation

GC-MS Analysis

Data Processing
Capillary Column Mass Spectrometry Quantification
Gc \meclvur\H B (MS) Detection Data Acquisition (v, Standards) | Final Report

Sample Matrix
(e.9., Wine, Reaction Mixture]

Click to download full resolution via product page

Caption: Standard workflow for the GC-MS analysis of 2-Chloro-6-methylphenol.
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Protocol: GC-MS Analysis of 2-Chloro-6-methylphenol

This protocol outlines a general procedure for the quantitative analysis of 2-Chloro-6-
methylphenol.

o Standard Preparation: Prepare a stock solution of 2-Chloro-6-methylphenol in a suitable
solvent (e.g., methanol). Create a series of calibration standards by serial dilution to cover
the expected concentration range of the samples.

e Sample Preparation:

o For synthesis reaction monitoring, dilute a small aliquot of the reaction mixture in a
compatible solvent.

o For environmental samples (e.g., water, wine), perform a liquid-liquid extraction or solid-
phase extraction (SPE) to isolate the analyte and remove matrix interferences.

e Instrumentation (Typical GC-MS Parameters):

o Injector: Split/splitless, operated at a temperature sufficient to ensure vaporization (e.g.,
250°C).

o Column: A non-polar or intermediate-polarity capillary column (e.g., DB-5ms, HP-5ms) is
typically suitable.

o Oven Program: Start at a low temperature (e.g., 50°C), hold for 1-2 minutes, then ramp at
a controlled rate (e.g., 10-15°C/min) to a final temperature (e.g., 280°C).

o Mass Spectrometer: Operate in Electron lonization (El) mode. Use Selected lon
Monitoring (SIM) for enhanced sensitivity and specificity by monitoring characteristic ions
of 2-Chloro-6-methylphenol.

e Analysis and Quantification: Inject the prepared standards and samples. A data system is
used to integrate the peak areas.[10] Construct a calibration curve from the standards and
use it to calculate the concentration of 2-Chloro-6-methylphenol in the unknown samples.

Hazard Identification and Safe Handling
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2-Chloro-6-methylphenol is classified as a hazardous chemical and requires strict adherence
to safety protocols.[2]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement Source(s)

H302: Harmful if

Acute Toxicity, Oral Category 4 [2][5]
swallowed
Skin H315: Causes skin
: - Category 2 N [21[5]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o Category 2 N [21[5]
Damage/Irritation eye irritation
STOT - Single H335: May cause
Category 3 ) o [2]
Exposure respiratory irritation
Flammable Liquids Category 4 Combustible liquid [2]

Protocol for Safe Handling and Storage

Adherence to these procedures is mandatory to minimize risk of exposure and ensure
laboratory safety.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[2][11]

e Ventilation: Handle the chemical in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of vapors.[2][11]

e Avoiding Contact: Take precautions to avoid contact with skin, eyes, and clothing.[11] In case
of contact, rinse the affected area immediately and thoroughly with water.

« Ignition Sources: Keep the substance away from heat, sparks, open flames, and other
ignition sources as it is a combustible liquid.[2]
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o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]
Recommended storage temperature is often between 2-4°C.

e Incompatibilities: Store separately from strong oxidizing agents, strong acids, and strong
bases.

o Disposal: Dispose of waste and surplus material in accordance with local, regional, and
national regulations. This should be done through a licensed disposal company.[12]

Conclusion

2-Chloro-6-methylphenol (CAS 87-64-9) is a foundational chemical for numerous applications
in the pharmaceutical, agrochemical, and dye industries. Its utility is derived from its specific
substitution pattern, which allows for versatile chemical modifications. A comprehensive
understanding of its physicochemical properties, synthetic pathways, and analytical methods is
paramount for its effective and safe use. The protocols and data presented in this guide provide
researchers and developers with the necessary technical framework to leverage this important
intermediate in their work while upholding the highest standards of scientific integrity and
safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b1203925?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203925?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

